![molecular formula C9H7N3 B2550086 2-(1H-indazol-6-yl)acetonitrile CAS No. 1146323-46-7](/img/structure/B2550086.png)
2-(1H-indazol-6-yl)acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(1H-indazol-6-yl)acetonitrile” is a chemical compound that has been used in the synthesis of various other compounds . It has a molecular weight of 157.17 .
Synthesis Analysis
The compound has been used in the synthesis of various derivatives, such as benzamide and phenyl urea derivatives . These derivatives were synthesized with various substituents and demonstrated strong inhibitory activity against FMS-like tyrosine kinase 3 (FLT3) and its mutants .
Molecular Structure Analysis
The InChI code for “2-(1H-indazol-6-yl)acetonitrile” is 1S/C9H7N3/c10-4-3-7-1-2-8-6-11-12-9(8)5-7/h1-2,5-6H,3H2,(H,11,12)
. This indicates the presence of 9 carbon atoms, 7 hydrogen atoms, and 3 nitrogen atoms in the molecule .
Chemical Reactions Analysis
The compound has been involved in various chemical reactions, particularly in the synthesis of potent FLT3 inhibitors . The most potent inhibitor, known as 8r, demonstrated strong inhibitory activity against FLT3 and its mutants .
Physical And Chemical Properties Analysis
It has a storage temperature of room temperature and is shipped at normal temperature .
Scientific Research Applications
Medicinal Applications
Indazole-containing heterocyclic compounds, such as 2-(1H-indazol-6-yl)acetonitrile, have a wide variety of medicinal applications. They are used as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .
Synthesis of 1H- and 2H-Indazoles
This compound is used in the synthesis of 1H- and 2H-indazoles. The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Inhibitors of Phosphoinositide 3-Kinase δ
Indazoles can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Herbicidal Activity
New compounds containing the 1H-indazolyl fragment, such as 2-(1H-indazol-6-yl)acetonitrile, have been synthesized and tested for their inhibitory activities against Arabidopsis thaliana and the root growth of five weeds .
Antimicrobial Activities
2-arylidene-6-furfurylidene cyclohexanones and hexahydroindazoles, which can be synthesized using 2-(1H-indazol-6-yl)acetonitrile, have been found to have moderate-to-high activity against the test cultures of Staphylococcus spp., Pseudomonas aeruginosa, Proteus spp., and Escherichia coli .
Antistaphylococcal Activity
2,3-Diphenyl-7-(5-nitrofurfurylidene)-3,3a,4,5,6,7-hexahydroindazole, a compound that can be synthesized using 2-(1H-indazol-6-yl)acetonitrile, has been found to have high antistaphylococcal activity .
Mechanism of Action
Target of Action
Indazole-containing compounds, which include 2-(1h-indazol-6-yl)acetonitrile, have been reported to have a wide variety of medicinal applications . They can be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Mode of Action
Indazole-containing compounds are known to interact with their targets, leading to changes in cellular processes
Biochemical Pathways
Indazole-containing compounds are known to affect a variety of biochemical pathways due to their broad range of chemical and biological properties . The downstream effects of these pathway alterations would depend on the specific targets and mode of action of 2-(1H-indazol-6-yl)acetonitrile.
Result of Action
Indazole-containing compounds are known to have a wide variety of medicinal applications, including antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial effects . The specific effects of 2-(1H-indazol-6-yl)acetonitrile would depend on its specific targets and mode of action.
Safety and Hazards
The compound has several hazard statements, including H302, H312, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing thoroughly after handling (P264) .
properties
IUPAC Name |
2-(1H-indazol-6-yl)acetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3/c10-4-3-7-1-2-8-6-11-12-9(8)5-7/h1-2,5-6H,3H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXRBXWXGPFHNAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1CC#N)NN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1146323-46-7 |
Source
|
Record name | 2-(1H-indazol-6-yl)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.